Cas no 1133123-13-3 ((2,6-Bis(trifluoromethyl)quinolin-4-yl)methanamine, 97%)

• Product Name: (2,6-Bis(trifluoromethyl)quinolin-4-yl)methanamine, 97%
• CAS No: 1133123-13-3
• MF: C₁₂H₈F₆N₂
• MW: 294.195743560791
• CID: 855216
• PubChem ID: 75412582
• Update Time: 2025-06-07

(2,6-Bis(trifluoromethyl)quinolin-4-yl)methanamine, 97% Chemical and Physical Properties

Names and Identifiers

• (2,6-Bis(trifluoroMethyl)quinolin-4-yl)MethanaMine
• [2,6-Bis(trifluoromethyl)quinolin-4-yl]methanamine
• 1133123-13-3
• F81540
• SB71200
• (2,6-Bis(trifluoromethyl)quinolin-4-yl)methanamine, 97%

• Inchi： 1S/C12H8F6N2/c13-11(14,15)7-1-2-9-8(4-7)6(5-19)3-10(20-9)12(16,17)18/h1-4H,5,19H2
• InChI Key： DGYKSIADPRMHNT-UHFFFAOYSA-N
• SMILES： FC(C1C=CC2C(C=1)=C(CN)C=C(C(F)(F)F)N=2)(F)F

Computed Properties

• Exact Mass: 294.05916724g/mol
• Monoisotopic Mass: 294.05916724g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 20
• Rotatable Bond Count: 1
• Complexity: 340
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 38.9Ų

Experimental Properties

• Color/Form: NA
• Density: 1.4±0.1 g/cm3
• Melting Point: N/A℃
• Boiling Point: 304.5±37.0 °C at 760 mmHg
• Flash Point: 331.4±31.5 °C

(2,6-Bis(trifluoromethyl)quinolin-4-yl)methanamine, 97% Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：Storage at -4 ℃ (6-12weeks), long storage period at -20 ℃ (1-2years), transport at 0 ℃